Cas no 1226436-93-6 (2-(1H-indol-3-yl)-N-(2-methoxyquinolin-8-yl)-2-oxoacetamide)

• Product Name: 2-(1H-indol-3-yl)-N-(2-methoxyquinolin-8-yl)-2-oxoacetamide
• CAS No: 1226436-93-6
• MF: C₂₀H₁₅N₃O₃
• MW: 345.351404428482
• CID: 6003044
• PubChem ID: 49677613
• Update Time: 2025-05-20

2-(1H-indol-3-yl)-N-(2-methoxyquinolin-8-yl)-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1H-indol-3-yl)-N-(2-methoxyquinolin-8-yl)-2-oxoacetamide
• VU0528017-1
• F5893-0192
• 1226436-93-6
• AKOS024527393

• Inchi： 1S/C20H15N3O3/c1-26-17-10-9-12-5-4-8-16(18(12)23-17)22-20(25)19(24)14-11-21-15-7-3-2-6-13(14)15/h2-11,21H,1H3,(H,22,25)
• InChI Key： ZFEQEUMQHLOAMA-UHFFFAOYSA-N
• SMILES： C(NC1C2C(C=CC=1)=CC=C(OC)N=2)(=O)C(C1C2=C(NC=1)C=CC=C2)=O

Computed Properties

• Exact Mass: 345.11134135g/mol
• Monoisotopic Mass: 345.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 84.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives

Additional information on 2-(1H-indol-3-yl)-N-(2-methoxyquinolin-8-yl)-2-oxoacetamide

Comprehensive Overview of 2-(1H-indol-3-yl)-N-(2-methoxyquinolin-8-yl)-2-oxoacetamide (CAS No. 1226436-93-6)

The compound 2-(1H-indol-3-yl)-N-(2-methoxyquinolin-8-yl)-2-oxoacetamide (CAS No. 1226436-93-6) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique indole and quinoline moieties, exhibits promising potential in various applications, including drug discovery and development. Its molecular structure, which combines a 2-oxoacetamide linker with a methoxyquinoline group, makes it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for heterocyclic compounds like 2-(1H-indol-3-yl)-N-(2-methoxyquinolin-8-yl)-2-oxoacetamide has surged due to their versatility in medicinal chemistry. The indole scaffold, in particular, is a common feature in many biologically active molecules, including serotonin and melatonin analogs. This has led to increased searches for "indole derivatives in drug discovery" and "quinoline-based therapeutics," reflecting the growing interest in such compounds.

The synthesis of 2-(1H-indol-3-yl)-N-(2-methoxyquinolin-8-yl)-2-oxoacetamide involves multi-step organic reactions, often starting from readily available precursors like indole-3-carboxaldehyde and 8-amino-2-methoxyquinoline. Researchers have optimized these protocols to improve yield and purity, addressing common queries such as "how to synthesize indole-quinoline hybrids" and "best practices for amide bond formation." These topics are frequently discussed in academic forums and patent literature, highlighting the compound's relevance in modern chemistry.

One of the most intriguing aspects of 2-(1H-indol-3-yl)-N-(2-methoxyquinolin-8-yl)-2-oxoacetamide is its potential biological activity. Preliminary studies suggest that it may interact with specific enzyme targets or receptor proteins, making it a candidate for further investigation in areas like cancer research and neurodegenerative diseases. Searches for "indole-quinoline compounds in oncology" and "small molecule inhibitors for CNS disorders" align with these research directions.

From a commercial perspective, 2-(1H-indol-3-yl)-N-(2-methoxyquinolin-8-yl)-2-oxoacetamide is available through specialized chemical suppliers, often listed under its CAS number 1226436-93-6. Buyers frequently search for "high-purity indole derivatives" and "custom synthesis of quinoline amides," indicating a robust market for such compounds. Quality control measures, including HPLC analysis and NMR verification, are critical to ensuring the compound meets research-grade standards.

In conclusion, 2-(1H-indol-3-yl)-N-(2-methoxyquinolin-8-yl)-2-oxoacetamide represents a fascinating example of how heterocyclic chemistry continues to drive innovation in life sciences. Its unique structure and potential applications make it a valuable subject for ongoing research, resonating with trending topics like "next-generation drug candidates" and "targeted molecular therapies." As scientific understanding evolves, this compound may well emerge as a key player in addressing unmet medical needs.